2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone

• Molecular Formula: C28H26N4OS2
• Molecular Weight: 498.7 g/mol
• IUPAC Name: 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)-1-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C28H26N4OS2/c1-27(2)18-28(3,19-11-5-4-6-12-19)20-13-7-8-14-21(20)32(27)24(33)17-34-25-29-30-26-31(25)22-15-9-10-16-23(22)35-26/h4-16H,17-18H2,1-3H3
• InChI Key: CJIBEZPKXRWAOG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=CC=CC=C2N1C(=O)CSC3=NN=C4N3C5=CC=CC=C5S4)(C)C6=CC=CC=C6)C

Description

The compound 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone (CAS: 489414-46-2; molecular formula: C₂₃H₂₄N₄OS₂; molecular weight: 436.59 g/mol) features a triazolobenzothiazole core linked via a sulfanyl group to an ethanone moiety substituted with a 2,2,4-trimethyl-4-phenyl-3,4-dihydroquinoline group . Its structural complexity combines two pharmacologically relevant heterocycles: the triazolobenzothiazole (associated with antimicrobial and anti-inflammatory activities) and the dihydroquinoline fragment (implicated in modulating bioavailability and receptor binding) .

Biological Activity

The compound 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone is a complex heterocyclic compound that has garnered attention for its potential biological activities. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Molecular Formula and Weight

• Molecular Formula : C₁₈H₁₈N₄OS₂
• Molecular Weight : 398.5 g/mol

Structural Features

The compound features a triazole ring fused with a benzothiazole moiety, which is known for its diverse biological activities. The presence of sulfur in the thiazole and the triazole rings contributes to its reactivity and potential pharmacological properties.

Property	Value
Molecular Weight	398.5 g/mol
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	5
Rotatable Bonds	3
LogP (Octanol-Water Partition Coefficient)	2.5

Antibacterial Activity

Studies have shown that compounds containing the 1,2,4-triazole core exhibit significant antibacterial properties. For instance, derivatives of this structure have been tested against various Gram-positive and Gram-negative bacteria. The mechanism often involves inhibition of bacterial DNA synthesis through interference with DNA gyrase.

Case Study : A study reported that certain triazole derivatives displayed minimum inhibitory concentrations (MIC) comparable to established antibiotics like ceftriaxone against E. coli and Bacillus subtilis .

Antifungal Activity

The triazole ring is also prominent in antifungal agents. Compounds similar to the one under discussion have been synthesized and evaluated for their antifungal efficacy against strains such as Candida albicans. The results indicated promising antifungal activity, suggesting potential therapeutic applications in treating fungal infections.

Anticancer Activity

Research indicates that benzothiazole derivatives exhibit anticancer properties by inducing apoptosis in cancer cells. The compound's ability to interact with cellular pathways involved in cancer proliferation has been documented .

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antibacterial	Effective against E. coli, Bacillus subtilis
Antifungal	Active against Candida albicans
Anticancer	Induces apoptosis in cancer cells

Mechanistic Insights

The biological activity of the compound can be attributed to its structural characteristics:

• Triazole Ring : Known for its ability to form hydrogen bonds, enhancing interaction with biological targets.
• Benzothiazole Moiety : Contributes to the lipophilicity and bioavailability of the compound.
• Sulfur Atom : Plays a critical role in the reactivity of the compound, influencing its interaction with various enzymes.

Scientific Research Applications

Biological Activities

Research on compounds with similar structural features has indicated a range of biological activities. The following are key areas where this compound may exhibit efficacy:

• Anticancer Activity :
  • Compounds with triazole and benzothiazole derivatives have shown significant anticancer properties. For instance, studies have demonstrated that similar compounds can inhibit the proliferation of cancer cells through various mechanisms such as apoptosis induction and cell cycle arrest.
• Antimicrobial Properties :
  • The presence of triazole rings in the structure has been associated with antimicrobial activity against various pathogens. This makes the compound a candidate for further investigation in the development of new antimicrobial agents.
• Enzyme Inhibition :
  • The unique structural elements may allow for selective inhibition of specific enzymes involved in disease pathways, thus providing a therapeutic avenue for conditions like inflammation or metabolic disorders.

Case Study 1: Anticancer Activity

A study investigated the anticancer effects of a related compound featuring a triazole-benzothiazole core. Results indicated that treatment led to significant apoptosis in breast cancer cell lines, suggesting that modifications to the core structure could enhance efficacy against other cancer types.

Case Study 2: Antimicrobial Efficacy

In another study focused on antimicrobial properties, derivatives of similar compounds were tested against Gram-positive and Gram-negative bacteria. The results showed promising inhibitory effects, particularly against resistant strains.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Heterocyclic Modifications

Triazolobenzothiazole Derivatives

• N-(2-Methylphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide (CAS: 314260-54-3): Differs in the acetamide substituent and absence of dihydroquinoline.
• 2-(Benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 374693-57-9): Contains a piperidinyl group instead of dihydroquinoline. Predicted higher lipophilicity (density: 1.48 g/cm³) may enhance CNS penetration .

Triazolo-Thiadiazole Derivatives

• 3-(3,4-Dimethoxyphenyl)-6-(2-Methyl-4-Quinolinyl)-1,2,4-Triazolo[3,4-b]-1,3,4-Thiadiazole (5a): Quinoline substituent at position 6 enhances π-π stacking interactions . Lower molecular weight (~380–400 g/mol) compared to the target compound (436.59 g/mol) .

• 3-(3,4-Dimethoxyphenyl)-6-(2-Fluoro-4-Pyridinyl)-1,2,4-Triazolo[3,4-b]-1,3,4-Thiadiazole (9a) :

  • Fluorine substitution improves metabolic stability and membrane permeability .

Substituent-Driven Pharmacological Variations

Compound	Key Substituents	Biological Activity	Reference
Target Compound	Dihydroquinoline, triazolobenzothiazole	Hypothesized antimicrobial, anti-inflammatory*
5a (Quinoline-substituted thiadiazole)	Quinoline, dimethoxyphenyl	Antibacterial, antifungal
9a (Fluoropyridinyl thiadiazole)	Fluoropyridinyl, dimethoxyphenyl	Enhanced CNS activity
374693-57-9 (Piperidinyl derivative)	Piperidinyl, triazolobenzothiazole	Predicted neuroactive properties

*Note: The target compound’s dihydroquinoline group may confer unique pharmacokinetic properties, such as prolonged half-life, compared to simpler aryl analogues .

Antimicrobial Activity

Triazolobenzothiazoles and triazolo-thiadiazoles exhibit broad-spectrum antimicrobial effects:

• Target Compound: The dihydroquinoline group may enhance Gram-positive bacterial targeting, similar to quinoline-containing analogues .
• 3-(α-Naphthylmethylene)-6-Substituted Triazolo-Thiadiazoles : Demonstrated antifungal activity against Candida albicans due to naphthyl hydrophobicity .

Anti-Inflammatory and Antioxidant Effects

• The triazole-thiol moiety in the target compound may scavenge free radicals, akin to 4,5-disubstituted triazole derivatives .
• 3-(3,4-Dimethoxyphenyl)-6-(2-Methoxyphenyl)-Triazolo-Thiadiazole (CAS: 573931-98-3): Methoxy groups enhance antioxidant capacity via electron donation .

Preparation Methods

Cyclization of 2-Hydrazinobenzothiazole

Thetriazolo[3,4-b]benzothiazole scaffold is typically synthesized via cyclization of 2-hydrazinobenzothiazole intermediates. Key steps include:

• Intermediate Preparation : 2-Chlorobenzothiazole reacts with hydrazine hydrate in ethanol to yield 2-hydrazinobenzothiazole.

• Cyclization : Treatment with formic acid under reflux induces cyclization to form the triazolobenzothiazole core.

• Thiol Formation : Reaction with sulfur at 190°C in a metal bath converts the triazole to the 3-thione derivative, which is subsequently reduced to the thiol.

Reaction Scheme :

$$\text{2-Hydrazinobenzothiazole} \xrightarrow{\text{HCOOH, reflux}} \text{Triazolo[3,4-b]benzothiazole} \xrightarrow{\text{S, 190°C}} \text{3-Thiol derivative}$$

Synthesis of 2,2,4-Trimethyl-4-Phenyl-3,4-Dihydroquinolin-1(2H)-Yl Ethanone

Dihydroquinoline Core Formation

The dihydroquinoline moiety is synthesized via acid-catalyzed cyclization:

• Skraup-Type Reaction : Aniline derivatives condense with acetone in toluene under acidic conditions (e.g., HCl or H₂SO₄) to form 2,2,4-trimethyl-1,2-dihydroquinoline.

• Phenyl Substitution : Introduction of the phenyl group at C-4 is achieved using phenylmagnesium bromide or Friedel-Crafts alkylation.

Ethanone Functionalization

The ethanone group is introduced via:

• Acylation : Reaction with chloroacetone in the presence of K₂CO₃ or Et₃N.

• Coupling : Ethyl chloroacetate reacts with the dihydroquinoline amine, followed by hydrolysis to the ketone.

Optimization :

• Solvent: Ethanol or DMF improves solubility.

• Temperature: 80–110°C accelerates acylation without side products.

Coupling of Thiol and Ethanone Moieties

Nucleophilic Substitution

The thiol group attacks the α-carbon of the ethanone moiety in a base-mediated reaction:

• Conditions : K₂CO₃ or Et₃N in anhydrous DMF/THF at 60–80°C.

• Mechanism : Deprotonation of the thiol enhances nucleophilicity, facilitating displacement of halide (if present) or direct sulfide bond formation.

Example Protocol :

• Dissolvetriazolo[3,4-b][1,benzothiazole-3-thiol (1 eq) and 1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)-2-chloroethanone (1 eq) in DMF.

• Add K₂CO₃ (2 eq) and stir at 70°C for 12 h.

• Purify via column chromatography (SiO₂, ethyl acetate/hexane).

Mitsunobu Reaction

For oxygen-sensitive intermediates, the Mitsunobu reaction couples the thiol and alcohol derivatives using DIAD and PPh₃.

Analytical Characterization

Technique	Key Data
¹H NMR	δ 1.2–1.5 (s, 6H, CH₃), δ 2.8–3.1 (m, 2H, CH₂), δ 7.2–8.1 (m, aromatic H)
IR	1670 cm⁻¹ (C=O), 2550 cm⁻¹ (S-H, thiol intermediate)
MS	m/z 569.2 [M+H]⁺ (calculated for C₃₀H₂₈N₄OS₂)

Yield Optimization and Challenges

Critical Factors

• Purity of Thiol Intermediate : Recrystallization from ethanol reduces disulfide byproducts.

• Moisture Control : Anhydrous conditions prevent hydrolysis of chloroethanone.

• Catalyst Loading : 20–30 mol% Et₃N improves coupling efficiency.

Reported Yields

Step	Yield	Conditions
Cyclization to triazolobenzothiazole	76–87%	HCOOH, reflux, 4 h
Thiol formation	69%	S, 190°C, 10 min
Final coupling	58–65%	K₂CO₃, DMF, 70°C

Alternative Routes and Comparative Analysis

One-Pot Synthesis

A patent describes a one-pot method using 2-hydrazinobenzothiazole, sulfur, and chloroethanone derivatives under microwave irradiation (150°C, 30 min), achieving 72% yield but requiring specialized equipment.

Solid-Phase Synthesis

Immobilized dihydroquinoline on Wang resin allows sequential acylation and thiol coupling, enabling high-throughput screening but with lower yields (~50%) .

Q & A

Basic: What are the key synthetic pathways for synthesizing this compound?

The synthesis involves multi-step heterocyclic assembly. A common approach includes:

• Cyclocondensation : Starting with phenylquinoline-2-one derivatives, cyclocondensation with thiocarbohydrazide in alkaline media generates intermediate 4-amino-5-sulfanyl-triazolo-benzothiazole derivatives .
• Cyclization : Subsequent reaction with brominated reagents (e.g., C₆H₅CCH₂Br) in anhydrous ethanol forms the triazolo-benzothiazole core .
• Functionalization : Coupling with a substituted dihydroquinoline moiety via sulfanyl-ethanone linkages completes the synthesis. Critical parameters include solvent choice (ethanol/nitrobenzene), temperature control (reflux), and stoichiometric ratios .

Basic: How is the molecular structure confirmed experimentally?

Structural confirmation relies on:

• Single-crystal X-ray diffraction (SCXRD) : Resolves bond lengths, angles, and hybridization states (e.g., triazolo-thiadiazine systems show mean C–C bond lengths of 0.002–0.003 Å) .
• Spectroscopic analysis :
  • ¹H/¹³C NMR : Validates proton environments (e.g., methyl groups at δ 1.2–1.5 ppm) and carbon frameworks.
  • Mass spectrometry (MS) : Confirms molecular weight and fragmentation patterns .
• Elemental analysis : Matches calculated vs. observed C/H/N/S percentages (±0.3% tolerance) .

Advanced: How can reaction conditions be optimized to improve synthetic yield?

Methodological strategies include:

• Design of Experiments (DoE) : Multi-variable optimization (e.g., temperature, solvent polarity, catalyst loading) using response surface methodology (RSM) to identify maxima in yield .
• Bayesian optimization : Machine learning models predict optimal conditions (e.g., 72–73% yield achieved via iterative feedback) .
• Flow chemistry : Continuous processes enhance reproducibility and reduce side reactions (e.g., Omura-Sharma-Swern oxidation protocols) .

Advanced: How to resolve contradictions in spectroscopic or crystallographic data?

Contradictions arise from polymorphism or dynamic equilibria. Mitigation approaches:

• Cross-validation : Compare NMR (solution state) with SCXRD (solid state) to detect conformational flexibility .
• Variable-temperature NMR : Identifies temperature-dependent tautomerism in triazole rings .
• DFT calculations : Simulate spectroscopic profiles (e.g., ¹³C NMR chemical shifts) to reconcile experimental vs. theoretical data .

Advanced: What methodologies are used to evaluate biological activity?

Pharmacological studies employ:

• In vitro assays :
  • Antimicrobial testing : Minimum inhibitory concentration (MIC) against Gram-positive/negative strains .
  • Cytotoxicity screening : MTT assays on cancer cell lines (e.g., IC₅₀ values for triazolo derivatives range 5–20 µM) .
• Molecular docking : Targets triazole-binding enzymes (e.g., CYP450) to predict interaction modes .
• ADMET profiling : Solubility, metabolic stability, and toxicity assessed via HPLC and liver microsome assays .

Advanced: How is regioselectivity controlled during heterocyclic ring formation?

Regioselectivity in triazolo-benzothiazole synthesis is governed by:

• Substituent effects : Electron-withdrawing groups (e.g., -NO₂) direct cyclization to specific positions .
• Catalytic systems : Acidic media (H₂SO₄) favor 1,3,4-thiadiazine formation over 1,2,4-isomers .
• Thermodynamic vs. kinetic control : Prolonged heating (>8 hrs) shifts products to thermodynamically stable regioisomers .

Advanced: What analytical challenges arise in characterizing sulfur-containing moieties?

Sulfur’s electronegativity and variable oxidation states complicate analysis:

• XPS/EDS : Quantify sulfur content and oxidation state (e.g., sulfanyl vs. sulfonyl groups) .
• Raman spectroscopy : Detects S–S/S–C vibrational modes (e.g., peaks at 450–550 cm⁻¹) .
• Challenges : Overlapping NMR signals for -SCH₂- groups require 2D techniques (HSQC, HMBC) .

Advanced: How to scale up synthesis without compromising purity?

Scale-up protocols involve:

• Catalyst recycling : Immobilized catalysts (e.g., silica-supported H₂SO₄) reduce waste .
• Crystallization engineering : Anti-solvent precipitation under controlled cooling rates ensures >95% purity .
• Process analytical technology (PAT) : In-line FTIR monitors reaction progress in real time .